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Compound of Interest

Compound Name: 2,5-Dibromo-1,3,4-thiadiazole

Cat. No.: B346769

Essential Safety and Handling Guide for 2,5-
Dibromo-1,3,4-thiadiazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,5-Dibromo-1,3,4-thiadiazole in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

e« Name: 2,5-Dibromo-1,3,4-thiadiazole
o CAS Number: 55981-29-8

e Molecular Formula: C2Br2N2S

Hazard Summary: 2,5-Dibromo-1,3,4-thiadiazole is classified as a hazardous substance. It is
harmful if swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety
when handling 2,5-Dibromo-1,3,4-thiadiazole.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[4]

Protects against splashes and
dust, preventing serious eye
irritation.[1][2]

Skin Protection

Chemical-resistant gloves
(impervious) and flame-

retardant, impervious clothing.

[1](4]

Prevents skin contact which
can cause irritation and
absorption of the harmful
substance.[1][2]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
A respiratory protective device
with a particle filter is

recommended.

Protects against inhalation of
dust and vapors, which can
cause respiratory tract

irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the standard operating procedure for the safe handling of 2,5-Dibromo-

1,3,4-thiadiazole from reception to use in experiments.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area.[2]

o Keep the container tightly closed and store it away from incompatible materials such as

strong oxidizing agents and strong acids.[2][5] The recommended storage temperature is

between 2-8°C in an inert atmosphere.[6]

2. Preparation for Use:
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Work in a designated area, preferably in a chemical fume hood with adequate ventilation.[4]

[7]
Ensure that a safety shower and an eyewash station are readily accessible.[5]
Don all required PPE before handling the chemical.

. Weighing and Dispensing:
Handle 2,5-Dibromo-1,3,4-thiadiazole as a solid to avoid dust formation.[4][8]
Use non-sparking tools to prevent ignition.[4]

If transferring to another container, ensure it is properly labeled with the chemical name and
hazard warnings.

. Experimental Use:

Avoid direct contact with the substance at all times.[2]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Do not eat, drink, or smoke in the handling area.[8]

Contaminated clothing should be removed immediately and washed before reuse.[1]
. Accidental Release Measures:

In case of a spill, evacuate personnel from the area.[4]

Avoid breathing dust and vapors.[4]

Wear appropriate PPE, including respiratory protection.

Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[4]

Do not let the product enter drains.[1]
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First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
] difficult, provide oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration and seek immediate medical

attention.[4]

Immediately remove all contaminated clothing.

) Wash the affected area with plenty of soap and
Skin Contact S .

water.[1][4] If skin irritation occurs, get medical

advice.[1]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) . . .

easy to do.[1] Seek immediate medical attention

from an ophthalmologist.[1]

Rinse mouth with water. Do not induce vomiting.
) [4] Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Disposal Plan

All waste containing 2,5-Dibromo-1,3,4-thiadiazole must be treated as hazardous waste.

» Waste Collection: Collect waste material in a suitable, closed, and properly labeled container.

[4]

o Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][8] Chemical waste generators
must determine if a discarded chemical is classified as hazardous waste to ensure complete
and accurate classification.[5]
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Workflow for Handling 2,5-Dibromo-1,3,4-thiadiazole

Workflow for Safe Handling of 2,5-Dibromo-1,3,4-thiadiazole
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Caption: Workflow for the safe handling of 2,5-Dibromo-1,3,4-thiadiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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